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For researchers and professionals in drug development and plant science, understanding the

nuances of signaling molecules is paramount. This guide provides a detailed comparison of

prohydrojasmon racemate and the well-established plant hormone, methyl jasmonate, in their

capacity to induce gene expression. While both are known to trigger similar physiological

responses, their efficacy and the dynamics of their induced gene expression can differ.

Mechanism of Action: The Jasmonate Signaling
Pathway
Both methyl jasmonate (MeJA) and its synthetic analog, prohydrojasmon (PDJ), are believed to

exert their effects through the core jasmonate signaling pathway. In this pathway, MeJA is

converted to the biologically active form, jasmonoyl-isoleucine (JA-Ile). JA-Ile then acts as a

ligand, binding to the F-box protein CORONATINE INSENSITIVE 1 (COI1), which is part of the

Skp1/Cullin/F-box (SCFCOI1) ubiquitin E3 ligase complex. This binding event targets

Jasmonate ZIM-domain (JAZ) repressor proteins for ubiquitination and subsequent degradation

by the 26S proteasome. The degradation of JAZ repressors liberates transcription factors, such

as MYC2, allowing them to activate the expression of a wide array of jasmonate-responsive

genes.
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methyl-jasmonate-in-inducing-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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